Dihydrocurcumin Glucuronide
Dihydrocurcumin Glucuronide
Brand Name:
Vulcanchem
CAS No.:
227466-73-1
VCID:
VC0104882
InChI:
InChI=1S/C27H30O12/c1-36-20-11-14(5-9-18(20)30)3-7-16(28)13-17(29)8-4-15-6-10-19(21(12-15)37-2)38-27-24(33)22(31)23(32)25(39-27)26(34)35/h3,5-7,9-12,22-25,27,30-33H,4,8,13H2,1-2H3,(H,34,35)/b7-3+/t22-,23-,24+,25-,27+/m0/s1
SMILES:
Molecular Formula:
C27H30O12
Molecular Weight:
546.5 g/mol
Dihydrocurcumin Glucuronide
CAS No.: 227466-73-1
Cat. No.: VC0104882
Molecular Formula: C27H30O12
Molecular Weight: 546.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 227466-73-1 |
|---|---|
| Molecular Formula | C27H30O12 |
| Molecular Weight | 546.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(E)-7-(4-hydroxy-3-methoxyphenyl)-3,5-dioxohept-6-enyl]-2-methoxyphenoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H30O12/c1-36-20-11-14(5-9-18(20)30)3-7-16(28)13-17(29)8-4-15-6-10-19(21(12-15)37-2)38-27-24(33)22(31)23(32)25(39-27)26(34)35/h3,5-7,9-12,22-25,27,30-33H,4,8,13H2,1-2H3,(H,34,35)/b7-3+/t22-,23-,24+,25-,27+/m0/s1 |
| Standard InChI Key | SONVQAIDTCRXLU-YJYJCBIMSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)CCC(=O)CC(=O)/C=C/C2=CC(=C(C=C2)O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)CCC(=O)CC(=O)C=CC2=CC(=C(C=C2)O)OC)OC3C(C(C(C(O3)C(=O)O)O)O)O |
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